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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
copper (I) bromide (CuBrz2), a versatile compound with significant applications in organic
synthesis and materials science. This document details its fundamental characteristics,
provides experimental protocols for its synthesis and key reactions, and outlines its safety
considerations.

Physical Properties

Copper (II) bromide is a dark brown to black crystalline solid at room temperature.[1] It is a
deliquescent compound, meaning it readily absorbs moisture from the air.[2] The anhydrous
form is a grayish-black crystalline powder.[2][3]

Quantitative Physical Data

The key physical properties of copper (II) bromide are summarized in the table below for easy
reference.
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Property Value References
Molecular Formula CuBr2 [1114]

Molar Mass 223.37 g/mol [2]
Appearance Grayish-black crystals 2]

(anhydrous)

Melting Point 498 °C (928 °F; 771 K) [1][2]

Boiling Point 900 °C (1,650 °F; 1,170 K) [1][2]
Density 4.710 g/cm3 (solid) [2]

Crystal Structure

Monoclinic

[2]

Magnetic Susceptibility (x)

+685.5:10~° cm3/mol

[2]

Solubility

Copper (II) bromide exhibits a high degree of solubility in water, forming a characteristic

greenish-blue solution due to the formation of the hexaaquacopper(ll) complex, [Cu(H20)s]?*.

[1][5] Its solubility in various solvents is detailed in the table below.

Solvent Solubility References
Water 55.7 g/100 mL (at 20 °C) [2]
Alcohol Soluble [2]
Acetone Soluble [2]
Ammonia Soluble [2]
Benzene Insoluble [2]
Ether Insoluble [2]
Sulfuric Acid Insoluble [2]

Chemical Properties and Reactions
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Copper (Il) bromide is a key reagent in organic synthesis, primarily utilized as a brominating
agent and a catalyst.[2][6] The copper ion in CuBrz exists in the +2 oxidation state, possessing
a d® electron configuration, which allows it to readily participate in redox reactions.[1]

Synthesis of Copper (ll) Bromide

A common laboratory-scale synthesis of copper (II) bromide involves the reaction of copper (I1)
oxide with hydrobromic acid.[1][2]

[Copper (1) Oxide (CuO)] + 2 HEr

T
( Copper (I1) Bromide (CuBr2) }———+-"—'2-O——
T

(Hydrobromic Acid (2 HBr)

Click to download full resolution via product page
Figure 1: Synthesis of Copper (II) Bromide.
Experimental Protocol: Synthesis of Copper (II) Bromide

Materials:

Copper (II) oxide (CuO)

e 48% Hydrobromic acid (HBr)

« Distilled water

 Stir plate and magnetic stir bar
» Beaker

e Heating mantle or hot plate

e Crystallizing dish
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e Phosphorus pentoxide (P20s) for dehydration (optional)
Procedure:

 In a well-ventilated fume hood, carefully add a stoichiometric amount of copper (II) oxide to a
beaker containing 48% hydrobromic acid, stirring continuously. The reaction is exothermic.

e The reaction mixture will form a dark solution of copper (Il) bromide.[1][2]

o To obtain the tetrahydrate form (CuBr2-4H20), the solution can be cooled to 0 °C to induce
crystallization.[2]

o For the anhydrous form, gently heat the solution to evaporate the water. The resulting solid
can be further dried in a desiccator over a strong dehydrating agent like phosphorus
pentoxide.[2]

e The final product is a grayish-black crystalline solid.[2]

Alpha-Bromination of Ketones

One of the most significant applications of copper (Il) bromide in organic synthesis is the alpha-
bromination of ketones.[2][3] This reaction is highly selective and provides a direct method for
the formation of a-bromo ketones, which are valuable intermediates in the synthesis of various
organic molecules, including pharmaceuticals.[2][3]

The proposed mechanism involves the formation of a copper-bound enolate, which then
undergoes bromination.[1]

+2 Culre 2 CUBL

(Copper-Bound Enolate (Intermediate))mb
~~__+HBr
- HBr

Click to download full resolution via product page
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Figure 2: Alpha-Bromination of a Ketone using CuBr-.
Experimental Protocol: Alpha-Bromination of a Ketone
Materials:

Ketone substrate

e Copper (I1) bromide (CuBr2)

e Chloroform

o Ethyl acetate

o Reflux apparatus (round-bottom flask, condenser)
e Heating mantle

e Magnetic stir bar and stir plate

Procedure:

Dissolve the ketone in a mixture of chloroform and ethyl acetate in a round-bottom flask.
e Add two equivalents of copper (lI) bromide to the solution.[2]

o Heat the mixture to reflux with stirring. The reaction progress can be monitored by
techniques such as Thin Layer Chromatography (TLC).

e Upon completion, the reaction mixture is cooled to room temperature.
e The solid copper (I) bromide formed during the reaction can be removed by filtration.

o The filtrate is then concentrated under reduced pressure, and the resulting crude a-bromo
ketone can be purified by column chromatography or recrystallization.[2]

Spectroscopic Properties
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Detailed spectroscopic data for pure, solid copper (II) bromide is not widely available in
standard literature due to its physical state and electronic properties.

 NMR Spectroscopy: As a paramagnetic substance, copper (Il) is generally not amenable to
standard NMR spectroscopic analysis.[7]

o UV-Vis Spectroscopy: The UV-Vis spectrum of aqueous solutions of copper (II) bromide is
dominated by the broad absorption of the [Cu(H20)s]2* complex.[1] The spectra of various
copper (1) bromide complexes with different ligands have been studied to understand their
electronic structures.[8][9]

« Infrared (IR) Spectroscopy: The IR spectrum of solid copper (II) bromide is expected to show
broad features characteristic of inorganic salts. Specific vibrational modes are typically
studied in the context of its coordination complexes.[10][11]

Applications in Research and Development

Beyond its role in ketone bromination, copper (ll) bromide has several other notable
applications:

o Catalyst in Organic Synthesis: It serves as a catalyst in various organic reactions, including
certain oxidation and cross-coupling reactions.[5][6]

o Laser Technology: Copper bromide is used as the lasing medium in copper vapor lasers,
which produce yellow and green light and have applications in dermatology and high-speed
imaging.[2]

o Electrochemical Devices: Its electrochemical properties make it a subject of research for
enhancing the performance of batteries, fuel cells, and sensors.[1]

Safety and Handling

Copper (II) bromide is a hazardous substance and should be handled with appropriate safety
precautions.

Hazard Identification
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Hazard

Description

References

Acute Toxicity (Oral)

Harmful if swallowed.

[8]1°]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage.

[8]1°]

Aquatic Hazard

Very toxic to aquatic life with

long-lasting effects.

[°]

Handling and Storage

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection when handling.[8]

» Handling: Use in a well-ventilated area or under a fume hood. Avoid breathing dust. Do not
eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[8]

e Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. It is
deliguescent and sensitive to moisture.[8] Store away from incompatible materials such as

alkali metals.[8]

This guide provides a foundational understanding of the key physical and chemical properties
of copper (II) bromide. For specific applications, researchers are encouraged to consult the

primary literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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